3,3-Dichloro-5,5-dimethylpiperidin-2-one
Cat. No. B8656108
M. Wt: 196.07 g/mol
InChI Key: ZAKYENDYKUVXTA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[C:14]([OH:15])(=[O:16])[CH3:17].[Cl:1][C:2]1([Cl:11])[C:3](=[O:10])[NH:4][CH2:5][C:6]([CH3:8])([CH3:9])[CH2:7]1.[H:12][H:13]>>[Cl:1][CH:2]1[C:3](=[O:10])[NH:4][CH2:5][C:6]([CH3:8])([CH3:9])[CH2:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC1(C)CNC(=O)C(Cl)(Cl)C1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1(C)CNC(=O)C(Cl)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
